5,7-dichloro-2-(dimethylamino)-4H-3,1-benzoxazin-4-one

• IUPAC Name: 5,7-dichloro-2-(dimethylamino)-3,1-benzoxazin-4-one
• InChI: InChI=1S/C10H8Cl2N2O2/c1-14(2)10-13-7-4-5(11)3-6(12)8(7)9(15)16-10/h3-4H,1-2H3
• InChI Key: WTNOLNCUZBWMGP-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC2=C(C(=CC(=C2)Cl)Cl)C(=O)O1
• Molecular Formula: C10H8Cl2N2O2
• DSSTOX Substance ID: DTXSID701208155
• Molecular Weight: 259.09 g/mol
• CAS RN: 477853-99-9

Description

This compound is a hydrochloride salt with a molecular weight of 307.61. It is a powder at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H12Cl2N2O.ClH/c1-16(2)6-7-3-4-8-9(13)5-10(14)12(17)11(8)15-7;/h3-5,17H,6H2,1-2H3;1H.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature.

Mechanism of Action

Target of Action

The primary target of 5,7-dichloro-2-(dimethylamino)-4H-3,1-benzoxazin-4-one, also known as PBT2, is the β-amyloid peptide associated with Alzheimer’s disease . It also targets copper ions (Cu2+) and forms complexes with them .

Mode of Action

PBT2 acts as a terdentate ligand , capable of forming binary and ternary Cu2+ complexes . It forms ternary Cu(PBT2)NImAβ complexes by anchoring Cu(PBT2) on imine nitrogen (NIm) donors of His side chains . The primary site of ternary complex formation is His6, with a conditional stepwise formation constant at pH 7.4 (M−1) of log = 6.4 ± 0.1, and a second site is supplied by His13 or His14 (log = 4.4 ± 0.1) .

Biochemical Pathways

The formation of these complexes affects the bioavailability of copper ions in the body, which can have downstream effects on various biochemical pathways. Copper is an essential trace element that plays a vital role in the function of several enzymes, including cytochrome c oxidase and superoxide dismutase .

Pharmacokinetics

It is known that pbt2 has been clinically trialed as an alzheimer’s disease therapy but failed to progress beyond phase ii .

Result of Action

Despite the relatively high stability of Cu(PBT2)NImH6, PBT2 is a promiscuous chelator capable of forming a ternary Cu(PBT2)NIm complex with any ligand containing an NIm donor . These ligands include histamine, L-His, and ubiquitous His side chains of peptides and proteins in the extracellular milieu, whose combined effect should outweigh that of a single Cu(PBT2)NImH6 complex regardless of its stability .

Action Environment

The action, efficacy, and stability of PBT2 can be influenced by various environmental factors. For instance, the pH of the environment can affect the formation of the Cu(PBT2)NIm complexes . Additionally, the presence of other ligands in the extracellular milieu can compete with PBT2 for binding to copper ions .

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word “Warning”. The hazard statements associated with it are H315, H319, and H335, which correspond to skin irritation, serious eye irritation, and respiratory irritation respectively.